Cas no 2228318-06-5 (2-(2-chloro-5-methylphenyl)ethanethioamide)

• Product Name: 2-(2-chloro-5-methylphenyl)ethanethioamide
• CAS No: 2228318-06-5
• MF: C₉H₁₀ClNS
• MW: 199.700399875641
• CID: 6264678
• PubChem ID: 165635689
• Update Time: 2025-06-10

2-(2-chloro-5-methylphenyl)ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-5-methylphenyl)ethanethioamide
• 2228318-06-5
• EN300-1975705

• Inchi： 1S/C9H10ClNS/c1-6-2-3-8(10)7(4-6)5-9(11)12/h2-4H,5H2,1H3,(H2,11,12)
• InChI Key： UFZRTAMDUXKIGV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C=C1CC(N)=S

Computed Properties

• Exact Mass: 199.0222482g/mol
• Monoisotopic Mass: 199.0222482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-(2-chloro-5-methylphenyl)ethanethioamide

Comprehensive Analysis of 2-(2-Chloro-5-methylphenyl)ethanethioamide (CAS No. 2228318-06-5): Properties, Applications, and Research Insights

2-(2-Chloro-5-methylphenyl)ethanethioamide (CAS No. 2228318-06-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This thioamide derivative features a chloro-substituted phenyl ring, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a building block in drug discovery, particularly for targeting enzyme inhibition pathways. The compound's CAS registry number (2228318-06-5) serves as a critical identifier in global chemical databases, facilitating precise literature searches and regulatory compliance.

Recent studies highlight the compound's relevance in small molecule therapeutics, aligning with trending topics like precision medicine and structure-activity relationship (SAR) optimization. Its chloro-methylphenyl moiety offers steric and electronic effects that influence binding affinity—a hot topic in computational chemistry forums. Analytical techniques such as HPLC-MS and NMR spectroscopy are commonly employed to characterize this compound, addressing frequent search queries about thioamide analysis methods.

From an industrial perspective, 2-(2-chloro-5-methylphenyl)ethanethioamide is investigated for its potential in crop protection formulations, responding to growing interest in sustainable agriculture. Its mechanism of action may involve interference with microbial metabolic pathways, making it a candidate for next-generation fungicides. However, thorough ecotoxicological assessments are essential—a point emphasized in recent green chemistry discussions.

The synthesis of this compound typically involves multi-step organic reactions, with researchers optimizing yields through catalytic methods or microwave-assisted synthesis—techniques frequently searched in chemical synthesis databases. Patent literature suggests its utility in heterocyclic compound development, particularly for bioactive scaffolds in oncology research. This aligns with current searches for novel anticancer agents and targeted therapy approaches.

Quality control of CAS No. 2228318-06-5 requires strict adherence to ICH guidelines, with particular attention to impurity profiling—a regulatory focus area in pharmaceutical manufacturing. The compound's storage stability under various conditions (e.g., temperature, humidity) is another frequently queried aspect, crucial for laboratory handling protocols.

Emerging applications include its use in material science, where its aromatic-thioamide structure contributes to molecular self-assembly systems. This connects to trending searches about organic electronic materials and supramolecular chemistry. Researchers are also examining its photophysical properties for potential sensor development, addressing the demand for environmental monitoring solutions.

In conclusion, 2-(2-chloro-5-methylphenyl)ethanethioamide represents a versatile compound bridging multiple scientific domains. Its CAS No. 2228318-06-5 serves as an anchor for interdisciplinary research, from medicinal chemistry to agrochemical innovation. Continued exploration of its structure-property relationships will likely yield novel applications, making it a compound to watch in coming years.